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Compound of Interest

Compound Name:
2-Hydrazinyl-3-methoxy-5-

nitropyridine

Cat. No.: B8412399

Get Quote

Executive Summary & Chemical Identity
2-Hydrazinyl-3-methoxy-5-nitropyridine functions as a high-value scaffold in medicinal

chemistry.[1] The hydrazine moiety at the C2 position serves as a dinucleophile, enabling

cyclization reactions with aldehydes, acids, or ortho-esters.[1] The C3-methoxy group provides

steric modulation and solubility enhancement, while the C5-nitro group acts as an electron-

withdrawing handle for further functionalization (e.g., reduction to an amine).[1]
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Property Detail

IUPAC Name 2-Hydrazinyl-3-methoxy-5-nitropyridine

Molecular Formula C₆H₈N₄O₃

Molecular Weight 184.15 g/mol

SMILES
COc1c(Nc2ccccc2)cnc(c1)[O-] (Core Scaffold) -

> COc1cc(cnc1NN)[O-]

Appearance Yellow to Orange Crystalline Solid

Solubility
Soluble in DMSO, DMF; sparingly soluble in

MeOH/EtOH; insoluble in water.[1][2][3]

Synthesis & Reaction Context (Self-Validating
Logic)
To interpret the spectra correctly, one must understand the impurities derived from the

synthesis.[1] The standard route involves a Nucleophilic Aromatic Substitution (

) of 2-chloro-3-methoxy-5-nitropyridine.[1]

Reaction Pathway Diagram
The following Graphviz diagram illustrates the synthesis and potential side-products (e.g., bis-

substitution or hydrolysis) that must be ruled out via spectroscopy.[1]
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Caption: SNAr synthesis pathway. Critical spectral validation involves confirming the loss of the

Cl isotope pattern and the appearance of hydrazinic protons.[1]

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR)
NMR is the primary tool for structural confirmation.[1] The spectra are typically acquired in

DMSO-d₆ due to the exchangeable hydrazine protons and the compound's polarity.[1]

¹H NMR Data (400 MHz, DMSO-d₆)
Note: Chemical shifts (

) are derived from validated analogs and electronic shift increments.
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Position/Gr
oup

Type (ppm) Multiplicity (Hz)
Structural
Insight

-NH-

(Hydrazine)

Exchangeabl

e
8.60 – 9.10 Broad Singlet -

Downfield

due to H-

bonding with

ortho-OMe

and ring N.

H-6 (Ar-H) Aromatic 8.85 – 8.95 Doublet (d) ~2.0

Deshielded

by adjacent

ring N and

ortho-NO₂.[1]

H-4 (Ar-H) Aromatic 7.90 – 8.10 Doublet (d) ~2.0

Upfield

relative to H-

6; shielded by

ortho-OMe.[1]

-NH₂

(Hydrazine)

Exchangeabl

e
4.20 – 4.80 Broad Singlet -

Disappears

on D₂O

shake.[1]

-OCH₃

(Methoxy)
Aliphatic 3.90 – 4.05 Singlet (s) -

Characteristic

sharp singlet;

diagnostic for

3-position.[1]

Critical Validation Check:

Starting Material Distinction: The precursor (2-chloro) lacks the broad NH/NH₂ signals.[1]

Regiochemistry: The coupling constant (

Hz) confirms the meta relationship between H-4 and H-6, verifying that the substitution
occurred at C2 and not C4 or C6.[1]

¹³C NMR Data (100 MHz, DMSO-d₆)
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Carbon Type (ppm) Assignment Logic

C-2 Quaternary 158.0 – 160.0
Attached to hydrazine;

highly deshielded.

C-3 Quaternary 145.0 – 148.0

Attached to OMe;

deshielded by oxygen.

[1]

C-6 CH 140.0 – 142.0
Alpha to nitrogen;

deshielded.

C-5 Quaternary 135.0 – 137.0 Attached to NO₂.

C-4 CH 110.0 – 115.0
Ortho to OMe

(shielding effect).[1]

OCH₃ CH₃ 56.0 – 57.0
Typical methoxy

carbon.[1]

B. Infrared Spectroscopy (FT-IR)
IR is used primarily to confirm functional group transformation (Cl

NHNH₂).[1]
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Frequency (cm⁻¹) Vibration Mode Intensity Diagnostic Value

3300 – 3450 (N-H) Medium/Broad

Doublet often seen

(asymmetric/symmetri

c NH₂).[1] Confirms

hydrazine.

3100 – 3150 (C-H) Ar Weak
Aromatic C-H stretch.

[1]

1590 – 1610 (C=N) Strong
Pyridine ring

breathing.[1]

1520 – 1550 (NO₂) Strong

Asymmetric nitro

stretch (unchanged

from SM).[1]

1330 – 1350 (NO₂) Strong
Symmetric nitro

stretch.[1]

1250 – 1280 (C-O) Strong
Aryl alkyl ether (C-

OMe) stretch.[1]

C. Mass Spectrometry (MS)
Mass spectrometry provides the definitive confirmation of molecular formula and absence of

chlorine isotopes.[1]

Ionization Mode: ESI+ (Electrospray Ionization, Positive mode)[1]

Molecular Ion:

[1]

Fragmentation Pathway Diagram
The following diagram details the logical fragmentation observed in MS/MS, useful for structural

elucidation.
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Molecular Ion [M+H]+
m/z 185

Loss of NH3
[M+H - NH3]+

m/z 168

- 17 Da (NH3)

Loss of NO2
[M+H - NO2]+

m/z 139

- 46 Da (NO2)

Loss of Me (from OMe)
[M+H - CH3]+

m/z 170

- 15 Da (CH3)

Click to download full resolution via product page

Caption: ESI+ Fragmentation pattern. The absence of the M+2 peak (3:1 ratio) confirms the

complete removal of Chlorine.[1]

Experimental Protocols
Protocol 1: Synthesis of 2-Hydrazinyl-3-methoxy-5-
nitropyridine
Objective: High-purity synthesis minimizing hydrolysis byproducts.

Preparation: Dissolve 2-chloro-3-methoxy-5-nitropyridine (1.0 eq) in absolute ethanol (10

mL/g).

Addition: Add Hydrazine hydrate (80%, 3.0 eq) dropwise at room temperature. Note: Excess

hydrazine acts as a base to neutralize HCl.[1]

Reaction: Reflux the mixture at 80°C for 2–4 hours. Monitor via TLC (System: 5% MeOH in

DCM).

TLC Check: Starting material (high

) should disappear; Product (lower

, streaks due to amine) appears.[1]

Workup: Cool the reaction mixture to 0°C. The product typically precipitates as a

yellow/orange solid.[1]
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Filtration: Filter the solid and wash with cold ethanol (2x) and diethyl ether (2x) to remove

excess hydrazine.

Drying: Dry under vacuum at 45°C for 6 hours.

Protocol 2: NMR Sample Preparation
Objective: Prevent H-D exchange and peak broadening.[1]

Use DMSO-d₆ (99.9% D) from a fresh ampoule to minimize water peaks (~3.33 ppm).[1]

Dissolve ~5-10 mg of sample in 0.6 mL solvent.

Critical Step: If NH peaks are broad, add 1 drop of

and re-acquire. Disappearance of signals at ~4.5 and ~9.0 ppm confirms labile protons
(NH/NH₂).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8412399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

